Cas no 89229-13-0 (2-Propenoic acid, 3-(2,7-dimethoxy-1-naphthalenyl)-, ethyl ester)

• Product name: 2-Propenoic acid, 3-(2,7-dimethoxy-1-naphthalenyl)-, ethyl ester
• CAS No: 89229-13-0
• MF: C₁₇H₁₈O₄
• MW: 286.32242
• CID: 607612
• PubChem ID: 71322905

2-Propenoic acid, 3-(2,7-dimethoxy-1-naphthalenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,7-dimethoxy-1-naphthalenyl)-, ethyl ester
• ethyl 3-(2,7-dimethoxynaphthalen-1-yl)prop-2-enoate
• DTXSID40752536
• 89229-13-0

• Inchi： InChI=1S/C17H18O4/c1-4-21-17(18)10-8-14-15-11-13(19-2)7-5-12(15)6-9-16(14)20-3/h5-11H,4H2,1-3H3
• InChI Key： QFJWIEXWMPTNEB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=CC1=C(C=CC2=C1C=C(C=C2)OC)OC

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 3.8

Additional information on 2-Propenoic acid, 3-(2,7-dimethoxy-1-naphthalenyl)-, ethyl ester

测试